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Compound of Interest

Compound Name: Formamide-13C

Cat. No.: B1339986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical characteristics of

Formamide-13C, an isotopically labeled organic compound crucial for a variety of research

applications, including metabolic studies and the synthesis of labeled pharmaceuticals.[1] This

document details its physical properties, outlines standard experimental methodologies for their

determination, and visualizes its role in significant biochemical pathways.

Core Physical and Chemical Properties
Formamide-13C, with the chemical formula H¹³CONH₂, is the isotopically labeled version of

formamide where the carbon atom is the ¹³C isotope. This labeling provides a powerful tool for

tracing the metabolic fate of formamide and its derivatives in biological systems.

Summary of Physical Data
The key physical and chemical properties of Formamide-13C are summarized in the table

below for easy reference and comparison.
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Property Value

Molecular Formula H¹³CONH₂

Molecular Weight 46.03 g/mol

Appearance Colorless liquid

Density 1.159 g/mL at 25 °C

Melting Point 2-3 °C

Boiling Point 210 °C (decomposes)

Flash Point 152 °C

Refractive Index n20/D 1.447

CAS Number 51284-91-4

Experimental Protocols for Physical
Characterization
The accurate determination of the physical properties of Formamide-13C is essential for its

application in research and development. The following sections detail the standard

experimental methodologies for measuring the key physical characteristics outlined above.

Melting Point Determination
The melting point of a substance is a critical indicator of its purity. For a crystalline solid, a

sharp melting point range (typically 0.5-1.0°C) is indicative of high purity, while impurities tend

to depress and broaden the melting range.

Methodology: Capillary Method

Sample Preparation: A small amount of the solidified Formamide-13C is introduced into a

thin-walled capillary tube, which is then sealed at one end. The sample is packed down to

the bottom of the tube.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1339986?utm_src=pdf-body
https://www.benchchem.com/product/b1339986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus: A melting point apparatus, such as a Mel-Temp or a Thiele tube, is used. The

capillary tube containing the sample is placed in the apparatus adjacent to a calibrated

thermometer.

Heating: The sample is heated at a slow, controlled rate (approximately 1-2°C per minute) as

it approaches its expected melting point.

Observation: The temperature at which the first drop of liquid appears and the temperature at

which the entire sample becomes liquid are recorded. This range represents the melting

point of the substance.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Methodology: Distillation Method

Apparatus Setup: A small-scale distillation apparatus is assembled, consisting of a distilling

flask, a condenser, a receiving flask, and a thermometer. A few boiling chips are added to the

distilling flask to ensure smooth boiling.

Heating: The Formamide-13C sample is placed in the distilling flask and heated gently.

Temperature Measurement: The thermometer bulb is positioned so that its top is level with

the side arm of the distilling flask, ensuring that the recorded temperature is that of the vapor

in equilibrium with the boiling liquid.

Observation: The temperature is recorded when the liquid is boiling steadily and a consistent

distillation rate is observed. The barometric pressure should also be recorded, as the boiling

point is pressure-dependent.

Density Measurement
Density is the mass per unit volume of a substance and is an important physical property for

material characterization.

Methodology: Pycnometer Method
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Apparatus: A pycnometer, a glass flask with a precise and known volume, is used.

Measurement of Empty Pycnometer Mass: The pycnometer is thoroughly cleaned, dried, and

its mass is accurately measured.

Measurement with Sample: The pycnometer is filled with Formamide-13C, ensuring no air

bubbles are trapped. The mass of the filled pycnometer is then measured.

Calculation: The mass of the Formamide-13C is determined by subtracting the mass of the

empty pycnometer from the mass of the filled pycnometer. The density is then calculated by

dividing the mass of the sample by the known volume of the pycnometer. The measurement

should be performed at a constant, recorded temperature.

Spectroscopic Analysis
¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy is a powerful technique for determining the carbon framework of a

molecule. For Formamide-13C, it provides a definitive confirmation of the isotopic labeling.

Methodology:

Sample Preparation: A small amount of Formamide-13C is dissolved in a deuterated solvent

(e.g., CDCl₃) in an NMR tube. A reference standard, such as tetramethylsilane (TMS), is

often added.

Data Acquisition: The NMR tube is placed in the spectrometer, and the ¹³C NMR spectrum is

acquired. Proton decoupling is typically used to simplify the spectrum, resulting in a single

peak for each unique carbon atom.

Spectral Analysis: The chemical shift of the single peak in the ¹³C NMR spectrum of

Formamide-13C confirms the presence and position of the ¹³C label.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.
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Methodology: Thin Film Method

Sample Preparation: A drop of liquid Formamide-13C is placed between two salt plates

(e.g., NaCl or KBr), which are transparent to infrared radiation. The plates are pressed

together to form a thin film of the sample.

Data Acquisition: The salt plates are placed in the sample holder of an IR spectrometer, and

the spectrum is recorded.

Spectral Analysis: The resulting IR spectrum will show absorption bands corresponding to

the various vibrational modes of the bonds within the Formamide-13C molecule, such as the

C=O stretch, N-H stretch, and C-N stretch.

Role in Prebiotic Synthesis of Purines
Formamide is a key molecule in prebiotic chemistry, hypothesized to be a precursor for the

synthesis of essential biomolecules, including nucleic acid bases. The use of Formamide-13C
allows for the tracing of the carbon atom through these synthetic pathways. One of the most

significant of these is the formation of purines.
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Prebiotic synthesis of purines from Formamide-13C.

The diagram above illustrates a simplified pathway for the prebiotic synthesis of purines, where

Formamide-13C serves as a key starting material. Through a series of reactions, including
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dehydration and condensation, the ¹³C-labeled carbon from formamide is incorporated into the

purine ring structure, forming the backbone of essential nucleobases like adenine and guanine.

This ability to trace the isotopic label provides invaluable insights into the origins of life's

fundamental building blocks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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